(E)-methyl 2-((2-cyano-3-ethoxy-3-oxoprop-1-en-1-yl)amino)benzoate

• IUPAC Name: methyl 2-[[(E)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]amino]benzoate
• InChI: InChI=1S/C14H14N2O4/c1-3-20-13(17)10(8-15)9-16-12-7-5-4-6-11(12)14(18)19-2/h4-7,9,16H,3H2,1-2H3/b10-9+
• InChI Key: WLGFWGGCZNVOBQ-MDZDMXLPSA-N
• Canonical SMILES: CCOC(=O)C(=CNC1=CC=CC=C1C(=O)OC)C#N
• Isomeric SMILES: CCOC(=O)/C(=C/NC1=CC=CC=C1C(=O)OC)/C#N
• Molecular Formula: C14H14N2O4
• Molecular Weight: 274.27 g/mol

Description

(E)-methyl 2-((2-cyano-3-ethoxy-3-oxoprop-1-en-1-yl)amino)benzoate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a synthetic molecule that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis of Heterocyclic Systems

This compound is involved in the synthesis of complex organic systems. For example, it has been used in the preparation of derivatives like 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid anilides, showcasing its utility in creating substituted anilides of heterocyclic compounds regardless of the base's strength used in the cyclization process (Ukrainets et al., 2014).

Radical Addition to Olefins

The compound has shown to be an excellent one-carbon radical equivalent for introducing an acyl unit through xanthate transfer radical addition to olefins. This capability is crucial for the elaboration of the corresponding adducts and has been observed to undergo a rare 1,5-nitrile translocation, indicating its potential in synthetic organic chemistry (Bagal et al., 2006).

Preparation of N3-Protected 3-Amino-4H-Pyrido[1,2-a]pyrimidin-4-ones

It has been utilized in the synthesis of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, demonstrating its role in the preparation of protected amino pyrimidinones. This showcases the compound's utility in the synthesis of heterocyclic systems with potential biological activities (Selič et al., 1997).

Synthesis of Polyfunctional Heterocyclic Systems

Further, it serves as a versatile reagent for synthesizing polyfunctional heterocyclic systems, such as pyrroles, pyrimidines, pyridazines, pyrazoles, isoxazoles, and others. This versatility highlights its significant role in the synthesis of multifunctional compounds for various applications in organic and medicinal chemistry (Pizzioli et al., 1998).

Optical and Photophysical Properties

The compound's derivatives have been studied for their optical nonlinear properties and photophysical behaviors. Such studies are essential for applications in materials science, particularly in the development of materials for optical limiting and photopolymerization processes (Abdullmajed et al., 2021).

Crystal Packing and Molecular Interactions

Its derivatives have also been analyzed for their crystal packing and molecular interactions, including rare N⋯π and O⋯π interactions. Understanding these interactions is crucial for the design and synthesis of new materials with desired properties (Zhang et al., 2011).